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Compound of Interest

Compound Name: Sant-1
Cat. No.: B1680765
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Sant-1, a potent and
specific inhibitor of the Hedgehog (Hh) signaling pathway, in cancer research. The protocols
outlined below are intended to serve as a foundation for investigating the anti-cancer properties
of Sant-1 in both in vitro and in vivo models.

Introduction to Sant-1

Sant-1 is a cell-permeable small molecule that acts as an antagonist of the Smoothened
(SMO) receptor, a key component of the Hedgehog signaling pathway.[1][2] By directly binding
to SMO, Sant-1 effectively blocks the downstream signaling cascade that leads to the
activation of GLI transcription factors, which are implicated in the proliferation and survival of
various cancer cells.

Chemical Properties:
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Property Value
CAS Number 304909-07-7[1][2][3]
Molecular Formula C23H27Ns[1][2][3]
Molecular Weight 373.49 g/mol [3]
- Soluble in DMSO (up to 50 mM) and Ethanol.[1]
Solubility
[31[4]
Store at -20°C, protected from light and
Storage

moisture.[3][5]

Mechanism of Action: Hedgehog Pathway Inhibition

The Hedgehog signaling pathway plays a crucial role in embryonic development and tissue
homeostasis. Its aberrant activation is a known driver in several types of cancer. The canonical
pathway is initiated by the binding of a Hedgehog ligand (e.g., Sonic Hedgehog, SHH) to the
Patched (PTCH) receptor. This binding relieves the inhibition of PTCH on the 7-transmembrane
protein Smoothened (SMO). Activated SMO then initiates a downstream cascade culminating
in the activation of GLI transcription factors (GLI1, GLI2, and GLI3), which translocate to the
nucleus and induce the expression of target genes involved in cell proliferation, survival, and

differentiation.

Sant-1 exerts its inhibitory effect by directly binding to the SMO receptor, preventing its
conformational change and subsequent activation, even in the presence of Hedgehog ligands
or activating mutations in PTCH. This leads to the suppression of GLI-mediated transcription

and a halt in the pro-tumorigenic signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Research]. BenchChem, [2026]. [Online PDF]. Available at:
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protocols-for-cancer-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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